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Compound of Interest

Compound Name: ICCB280

Cat. No.: B2679878 Get Quote

Introduction

ICCB280 is a potent small molecule inducer of CCAAT/enhancer-binding protein alpha

(C/EBPα).[1][2][3] It demonstrates significant anti-leukemic properties by promoting terminal

differentiation, proliferation arrest, and apoptosis through the activation of C/EBPα and its

downstream targets, such as C/EBPε, G-CSFR, and c-Myc.[1][2] Accurate and consistent

experimental results rely on the correct preparation and storage of ICCB280 stock solutions.

These application notes provide detailed protocols for the solubilization, storage, and handling

of ICCB280 for both in vitro and in vivo research applications.

1. ICCB280 Properties and Data Summary

Proper handling begins with understanding the fundamental properties of the compound. The

following tables summarize key quantitative data for ICCB280.

Table 1: Chemical and Physical Properties of ICCB280

Property Value

Molecular Formula C₂₃H₁₈N₂O₄[1]

Molecular Weight 386.40 g/mol [1]

| CAS Number | 2041072-41-5[1] |
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Table 2: Solubility of ICCB280

Solvent/System
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

DMSO (In Vitro) 83.33[1] 215.66[1]

Requires
sonication for
complete
dissolution.[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline (In

Vivo)

≥ 2.08[1] ≥ 5.38[1]

Add solvents

sequentially for a clear

solution.[1]

| 10% DMSO, 90% (20% SBE-β-CD in saline) (In Vivo) | ≥ 2.08[1] | ≥ 5.38[1] | Add solvents

sequentially for a clear solution.[1] |

Table 3: Storage and Stability of ICCB280

Form Storage Temperature Stability Period

Solid Powder -20°C 3 years[1]

In Solvent -20°C 1 month[1][2]

| In Solvent | -80°C | 6 months[1][2] |

2. Experimental Protocols

Protocol 1: Preparation of High-Concentration ICCB280 Stock Solution for In Vitro Use

This protocol describes the preparation of a concentrated stock solution in DMSO, suitable for

subsequent dilution in cell culture media for in vitro experiments.

Materials and Equipment:
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ICCB280 solid powder (e.g., MedChemExpress, Cat. No.: HY-134333)

Anhydrous/Sterile Dimethyl Sulfoxide (DMSO)

Sterile, light-protecting microcentrifuge tubes (e.g., amber tubes)

Analytical balance

Vortex mixer

Ultrasonic water bath

Calibrated micropipettes and sterile tips

Procedure:

Equilibration: Allow the vial of ICCB280 powder to equilibrate to room temperature for 15-20

minutes before opening to prevent condensation.

Weighing: In a chemical fume hood, carefully weigh the desired amount of ICCB280 powder

into a sterile vial.

Solvent Calculation: Calculate the required volume of DMSO to achieve the desired stock

concentration. For example, to prepare 1 mL of a 10 mM stock solution:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molar Concentration (mol/L)

Mass (mg) = 10 mM * 386.40 g/mol * 1 mL = 3.864 mg

Add 1 mL of DMSO to 3.864 mg of ICCB280 powder.

Dissolution: Add the calculated volume of DMSO to the vial containing the ICCB280 powder.

Sonication: Cap the vial securely and vortex briefly. To ensure complete dissolution, place

the vial in an ultrasonic water bath until the solution is clear and free of particulates.[1]

Heating to 37°C for 10-15 minutes may also aid dissolution if necessary.[4]
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Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into single-use aliquots in sterile, light-protecting microcentrifuge

tubes.[2]

Labeling and Storage: Clearly label each aliquot with the compound name (ICCB280),

concentration, date of preparation, and solvent. Store the aliquots at -80°C for up to 6

months or at -20°C for up to 1 month.[1][2]

Protocol 2: Stability Assessment of ICCB280 Stock Solution

This protocol provides a general workflow to assess the stability of the prepared stock solution

over time.

Materials and Equipment:

Prepared aliquots of ICCB280 stock solution

Appropriate analytical instrument (e.g., HPLC-UV, LC-MS)

Cell culture reagents for viability/activity assay (e.g., HL-60 cells, MTT or similar reagent)

Dilution buffers/media

Procedure:

Initial Analysis (Time Zero): Immediately after preparation, use an aliquot of the stock

solution for analysis.

Chemical Stability: Analyze the concentration and purity of the ICCB280 solution using

HPLC or LC-MS. This will serve as the baseline.

Biological Activity: Perform a dose-response experiment (e.g., cell viability assay on HL-60

cells) to determine the baseline IC₅₀ value.

Time-Point Storage: Store the remaining aliquots at the recommended temperatures (-20°C

and -80°C).
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Periodic Testing: At regular intervals (e.g., 1, 2, 4, 8, and 24 weeks), thaw one aliquot from

each storage temperature.

Re-Analysis: Repeat the chemical stability (HPLC/LC-MS) and biological activity (IC₅₀

determination) assays as performed at time zero.

Data Comparison: Compare the purity, concentration, and IC₅₀ values at each time point to

the baseline data. A significant change (e.g., >10-15%) in these parameters indicates

degradation of the compound.

3. Visualized Workflows and Pathways

The following diagrams illustrate the key processes related to ICCB280.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b2679878?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2679878?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation
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Click to download full resolution via product page

Caption: Workflow for preparing and storing ICCB280 stock solution.
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Caption: Simplified signaling pathway of ICCB280 in leukemia cells.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b2679878#iccb280-stock-solution-preparation-and-
storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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